Cas no 62298-88-8 (4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-)

• Product Name: 4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-
• CAS No: 62298-88-8
• MF: C₁₇H₁₅NOS₂
• MW: 313.437101602554
• CID: 450180
• PubChem ID: 71387766
• Update Time: 2025-04-19

4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-
• 3-(1,2-diphenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• DTXSID00809873
• 62298-88-8

• Inchi： 1S/C17H15NOS2/c19-16-12-21-17(20)18(16)15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-10,15H,11-12H2
• InChI Key： ROHREYNAKANRPB-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=S)C(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.05965
• Monoisotopic Mass: 313.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31